Cas no 1235022-72-6 (N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide)

• Product Name: N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide
• CAS No: 1235022-72-6
• MF: C₁₉H₂₁FN₂O₂S
• MW: 360.445647001266
• CID: 6199131
• PubChem ID: 49693208
• Update Time: 2025-06-07

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide
• F5033-7921
• N-{[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}-4-methylthiophene-2-carboxamide
• AKOS024492635
• 1235022-72-6
• N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-4-methylthiophene-2-carboxamide
• VU0631805-1
• N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-4-methylthiophene-2-carboxamide

• Inchi： 1S/C19H21FN2O2S/c1-13-10-17(25-12-13)18(23)21-11-14-6-8-22(9-7-14)19(24)15-4-2-3-5-16(15)20/h2-5,10,12,14H,6-9,11H2,1H3,(H,21,23)
• InChI Key： SLPUFOJETJVNMF-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(NCC1CCN(C(C2C=CC=CC=2F)=O)CC1)=O

Computed Properties

• Exact Mass: 360.13077725g/mol
• Monoisotopic Mass: 360.13077725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide

Professional Introduction to N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide (CAS No: 1235022-72-6)

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1235022-72-6, represents a novel molecular entity with a unique structural framework that includes a piperidine ring, a fluoro-substituted benzoyl group, and a thiophene moiety. The intricate arrangement of these functional groups not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The< strong>piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In this compound, the piperidine ring is further modified with a fluoro-substituted benzoyl group, which introduces additional electronic and steric effects that can influence its interactions with biological targets. The presence of the fluoro atom, in particular, has been widely recognized for its ability to modulate pharmacokinetic properties, such as bioavailability and metabolic clearance, making it a valuable feature in medicinal chemistry.

The< strong>thiophene component of the molecule adds another layer of complexity and functionality. Thiophenes are heterocyclic compounds that are frequently encountered in natural products and pharmaceuticals, often contributing to the biological activity of these molecules. The 4-methylthiophene-2-carboxamide moiety in this compound not only provides a scaffold for further chemical modifications but also potentially enhances the molecule's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activities of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide. Studies using virtual screening and docking simulations have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors relevant to neurological disorders, inflammation, and cancer. These preliminary findings are particularly exciting given the growing interest in developing targeted therapies for these conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoro-substituted benzoyl group, for instance, necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the thiophene ring requires specialized methodologies to achieve the desired regioselectivity. Despite these challenges, the synthetic route to N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide has been successfully established by experienced chemists in academic and industrial settings.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments have shown promising results in terms of binding affinity and selectivity for certain biological targets. For example, preliminary data suggests that N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide may interact with enzymes involved in signal transduction pathways relevant to neurodegenerative diseases. These interactions could potentially lead to the development of novel therapeutic strategies aimed at modulating these pathways.

The< strong>fluoro-substituted benzoyl group plays a crucial role in determining the compound's biological activity. Fluorine atoms are known to influence electronic properties, such as lipophilicity and polarizability, which can significantly impact how a molecule interacts with biological targets. In this case, the fluoro atom may enhance binding affinity by improving hydrophobic interactions or by participating in specific hydrogen bonding networks. Additionally, fluorine substitution can affect metabolic stability by influencing rates of enzymatic degradation.

The< strong>piperidine moiety is another key feature that contributes to the compound's potential therapeutic value. Piperidine derivatives are well-documented pharmacophores in drug discovery, with numerous examples having successfully transitioned into clinical use. The ability of piperidine rings to adopt favorable conformations within biological targets makes them ideal candidates for designing molecules with enhanced binding properties. In N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide, the piperidine ring is strategically positioned to interact with key residues on biological targets, thereby enhancing overall potency.

The< strong>thiophene component also contributes significantly to the compound's structure-function relationship. Thiophenes are known for their ability to engage in π-stacking interactions, which can enhance binding affinity and stability within protein targets. Additionally, thiophene derivatives have been reported to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer effects. The 4-methylthiophene-2-carboxamide moiety in this compound may leverage these properties to contribute to its overall biological activity.

Ongoing research is focused on further elucidating the mechanisms of action of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide. By combining experimental approaches with computational modeling, scientists aim to gain a comprehensive understanding of how this compound interacts with biological targets at the molecular level. This knowledge will be crucial for optimizing its therapeutic potential and developing safe and effective drug candidates.

The< strong>fluoro-substituted benzoyl,< strong>piperidine,andthiophenemoieties each play distinct roles in determining the compound's overall properties and activity profile. The fluoro atom influences electronic properties and metabolic stability;the piperidine ring enhances binding affinity through favorable conformational preferences;andthe thiophene component contributes via π-stacking interactions and potential hydrogen bonding networks.The synergistic effects of these functional groups make N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide a promising candidate for further exploration in drug discovery.